![molecular formula C9H7Cl2O3- B1238994 (2R)-2-(2,4-dichlorophenoxy)propanoate](/img/structure/B1238994.png)
(2R)-2-(2,4-dichlorophenoxy)propanoate
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Overview
Description
(R)-dichlorprop(1-) is a monocarboxylic acid anion resulting from the removal of a proton from the carboxy group of (R)-dichlorprop. The major species at pH 7.3 It is a conjugate base of a (R)-dichlorprop. It is an enantiomer of a (S)-dichlorprop(1-).
Scientific Research Applications
Herbicide Selectivity and Plant Physiology
- Herbicidal Effects on Oats and Wheat : Dichlofop-methyl, a derivative of dichlofop, shows selective herbicidal activity, being more inhibitory to wild oats than wheat. It acts as a strong auxin antagonist and affects root growth and development (Shimabukuro et al., 1978).
Environmental Interaction and Degradation
- Adsorption and Degradation in Soils : Dichlofop and similar phenoxyalkanoic acid herbicides show varying degrees of adsorption and degradation in soils. Their potential for groundwater contamination varies, with some like dichlofop showing a moderate potential for leaching (Paszko et al., 2016).
- Removal from Aqueous Solutions : Electrochemically generated aluminum hydroxides can effectively remove dichlofop from aqueous solutions, offering an alternative to chemical dosing methods (Kamaraj et al., 2015).
properties
Molecular Formula |
C9H7Cl2O3- |
---|---|
Molecular Weight |
234.05 g/mol |
IUPAC Name |
(2R)-2-(2,4-dichlorophenoxy)propanoate |
InChI |
InChI=1S/C9H8Cl2O3/c1-5(9(12)13)14-8-3-2-6(10)4-7(8)11/h2-5H,1H3,(H,12,13)/p-1/t5-/m1/s1 |
InChI Key |
MZHCENGPTKEIGP-RXMQYKEDSA-M |
Isomeric SMILES |
C[C@H](C(=O)[O-])OC1=C(C=C(C=C1)Cl)Cl |
SMILES |
CC(C(=O)[O-])OC1=C(C=C(C=C1)Cl)Cl |
Canonical SMILES |
CC(C(=O)[O-])OC1=C(C=C(C=C1)Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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